1-[4-hydroxy-3-(trifluoromethyl)phenyl]-3,3-dimethylurea
Overview
Description
Synthesis Analysis
The synthesis of trifluoromethylphenyl compounds can vary greatly depending on the specific compound. For example, one method involves the use of sodium hydride in dimethylformamide, followed by the addition of methyl iodide .Molecular Structure Analysis
The molecular structure of trifluoromethylphenyl compounds can be determined using techniques such as X-ray crystallography . The specific structure will depend on the exact compound.Chemical Reactions Analysis
Trifluoromethylphenyl compounds can participate in a variety of chemical reactions. For example, they can undergo inter-hydrogen bonding with C–H acting as donors and O atoms of N-oxide groups as acceptors .Physical and Chemical Properties Analysis
The physical and chemical properties of trifluoromethylphenyl compounds can vary greatly depending on the specific compound. For example, one compound has a boiling point of 254.7±35.0 C at 760 mmHg and a melting point of 174-177C .Mechanism of Action
Target of Action
Compounds with similar structures have been reported to target enzymes involved in metabolic processes
Mode of Action
It’s known that the trifluoromethyl group in organic compounds often contributes to their pharmacological activities . The hydroxy group attached to the phenyl ring may also play a role in the compound’s interaction with its targets .
Biochemical Pathways
This pathway plays a crucial role in immune and inflammatory responses, cell growth, and survival .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
1-[4-Hydroxy-3-(trifluoromethyl)phenyl]-3,3-dimethylurea plays a crucial role in biochemical reactions, particularly in the context of enzyme interactions. This compound interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it has been observed to interact with carbon-centered radical intermediates, which are essential in radical trifluoromethylation processes . The nature of these interactions often involves the formation of stable complexes, which can modulate the activity of the enzymes and proteins involved.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. This compound influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, high concentrations of derivatives of this compound have been shown to decrease cell viability, primarily due to their toxic activity . Additionally, it can modulate the NF-κB signaling pathway, which is crucial for various cellular processes, including inflammation and immune responses .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation and changes in gene expression. The trifluoromethyl group in this compound plays a significant role in its molecular interactions, enhancing its binding affinity and specificity . This group is known to participate in radical trifluoromethylation processes, which are critical for the compound’s biochemical activity .
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. Studies have shown that the compound’s effects can change over time, with long-term exposure leading to alterations in cellular function. For instance, the stability of the compound in various conditions can affect its efficacy and toxicity in in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as modulating specific biochemical pathways. At higher doses, it can lead to toxic or adverse effects. For example, high doses of derivatives of this compound have been associated with decreased cell viability and other toxic effects .
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The trifluoromethyl group in this compound is particularly important for its metabolic activity, as it can influence the compound’s stability and reactivity . These interactions can affect metabolic flux and metabolite levels, contributing to the compound’s overall biochemical effects.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can influence the compound’s localization and accumulation in different cellular compartments . Understanding these processes is crucial for determining the compound’s efficacy and potential side effects.
Subcellular Localization
The subcellular localization of this compound is determined by various targeting signals and post-translational modifications. These factors can direct the compound to specific compartments or organelles, affecting its activity and function . For instance, the compound’s ability to modulate the NF-κB signaling pathway may be linked to its localization within specific cellular compartments .
Properties
IUPAC Name |
3-[4-hydroxy-3-(trifluoromethyl)phenyl]-1,1-dimethylurea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F3N2O2/c1-15(2)9(17)14-6-3-4-8(16)7(5-6)10(11,12)13/h3-5,16H,1-2H3,(H,14,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTGUFTPPQXTCDU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)NC1=CC(=C(C=C1)O)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501032401 | |
Record name | 3-[4-Hydroxy-3-(trifluoromethyl)phenyl]-1,1-dimethylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501032401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
696617-92-2 | |
Record name | 3-[4-Hydroxy-3-(trifluoromethyl)phenyl]-1,1-dimethylurea | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501032401 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-[4-hydroxy-3-(trifluoromethyl)phenyl]-3,3-dimethylurea | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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